Cas no 86915-21-1 (7-Methoxy-1,3-dimethyl-indole)

• Product Name: 7-Methoxy-1,3-dimethyl-indole
• CAS No: 86915-21-1
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD21984495
• CID: 4784656
• PubChem ID: 13030600
• Update Time: 2025-04-23

7-Methoxy-1,3-dimethyl-indole Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-1,3-dimethyl-indole
• 7-Methoxy-1,3-dimethyl-1H-indole
• 7-Methoxy-1,3-dimethyl-indole

• MDL： MFCD21984495
• Inchi： 1S/C11H13NO/c1-8-7-12(2)11-9(8)5-4-6-10(11)13-3/h4-7H,1-3H3
• InChI Key： JWQCLOZOADHCPH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2C(C)=CN(C)C=21

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 14.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 7-Methoxy-1,3-dimethyl-indole

7-Methoxy-1,3-dimethyl-indole (CAS No. 86915-21-1): A Comprehensive Guide to Its Properties and Applications

7-Methoxy-1,3-dimethyl-indole (CAS No. 86915-21-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, fragrance synthesis, and agrochemical research. This heterocyclic aromatic compound belongs to the indole family, characterized by its unique methoxy and dimethyl substitutions at the 7th, 1st, and 3rd positions. Its molecular formula is C₁₁H₁₃NO, with a molecular weight of 175.23 g/mol. The compound's structural features make it a valuable intermediate in organic synthesis, particularly for creating complex molecules with bioactive properties.

One of the most intriguing aspects of 7-Methoxy-1,3-dimethyl-indole is its role in fragrance and flavor industries. The compound's aromatic profile contributes to the development of sophisticated scents, often used in high-end perfumes and cosmetic products. Researchers have also explored its potential as a precursor in the synthesis of pharmaceutical intermediates, particularly for compounds targeting neurological and anti-inflammatory pathways. Its stability under various conditions makes it a preferred choice for laboratory-scale and industrial applications.

In recent years, the demand for 7-Methoxy-1,3-dimethyl-indole has surged due to its relevance in green chemistry initiatives. Scientists are increasingly focusing on sustainable synthesis methods, and this compound's versatility aligns well with eco-friendly production processes. For instance, its derivatives have been investigated for their potential in biodegradable materials and renewable energy applications, making it a topic of interest in academic and industrial research circles.

The compound's physicochemical properties further enhance its utility. 7-Methoxy-1,3-dimethyl-indole exhibits moderate solubility in organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), while being sparingly soluble in water. Its melting point ranges between 80-85°C, and it typically appears as a white to off-white crystalline powder. These characteristics make it suitable for various formulation and delivery systems, particularly in drug development and specialty chemicals.

From a commercial perspective, the global market for 7-Methoxy-1,3-dimethyl-indole is expanding, driven by its applications in cosmetics, pharmaceuticals, and agricultural chemicals. Manufacturers are investing in scalable production techniques to meet the growing demand, with a focus on purity and cost-efficiency. Regulatory compliance, particularly in regions like the EU and North America, has also shaped the compound's supply chain, ensuring high standards for safety and environmental impact.

For researchers and industry professionals, understanding the synthetic pathways of 7-Methoxy-1,3-dimethyl-indole is crucial. Common methods include the Fischer indole synthesis and modifications of existing indole derivatives. Recent advancements in catalysis have improved yields and reduced byproducts, making the process more economically viable. Additionally, computational chemistry tools are being employed to predict the compound's behavior in various reactions, further optimizing its production.

In conclusion, 7-Methoxy-1,3-dimethyl-indole (CAS No. 86915-21-1) represents a multifaceted compound with broad applications across multiple industries. Its unique chemical properties, coupled with its role in sustainable and innovative research, position it as a valuable asset in modern chemistry. As scientific and industrial trends evolve, this compound is likely to remain a focal point for advancements in organic synthesis, material science, and life sciences.